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Compound of Interest

Compound Name: ST-1892

Cat. No.: B15579022

Disclaimer: A specific Safety Data Sheet (SDS) for "ST-1892" could not be located. The
following guidelines are based on established best practices for handling novel or
uncharacterized chemical compounds where the hazards are unknown. Researchers must
treat such substances as potentially hazardous and exercise maximum precaution.

The primary approach to handling a novel compound like ST-1892 is to assume it is hazardous
until proven otherwise. A thorough risk assessment is mandatory before any handling or
experimental use. This involves evaluating potential routes of exposure, such as inhalation,
skin contact, and ingestion, and implementing appropriate control measures.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is crucial to create a complete barrier between the researcher
and the chemical. The following table summarizes the recommended PPE for handling ST-
1892, a substance of unknown toxicity.
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Body Area

Personal Protective
Equipment

Purpose and Specifications

Respiratory Protection

Fit-tested N95 respirator
(minimum for solids). For
volatile substances or potential
aerosol generation, a full-face
respirator with appropriate
cartridges or a Powered Air-
Purifying Respirator (PAPR) is
required.[1]

Protects against the inhalation
of airborne particles, a primary
exposure route for potent

compounds.[1]

Eye and Face Protection

Safety goggles with indirect
vents are the minimum
requirement.[2][3] A face shield
should be worn in addition to
safety goggles when there is a

significant splash hazard.[2][3]

Shields eyes from chemical
splashes, dust, and flying
debris.[2][4]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).[2][4]
Double-gloving may be
necessary for enhanced

protection.[2]

Prevents skin exposure to the

chemical.[4]

Body Protection

A chemical-resistant lab coat
or apron.[2][4] For higher-risk
procedures, disposable gowns

or coveralls should be used.[2]

Protects skin and clothing from

splashes and spills.[2]

Foot Protection

Closed-toe, non-perforated,
and chemically resistant safety
shoes.[1] Disposable shoe
covers should be worn and
changed upon exiting the work

area.[1]

Prevents foot injuries from

dropped objects or spills.[1]

Operational Plan: Handling and Storage
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Engineering Controls:

o All work with ST-1892 should be conducted in a designated area, preferably within a certified
chemical fume hood or another suitable containment device.[1][5]

o Ensure safety showers and eyewash stations are readily accessible in the immediate work
area.[5]

Administrative Controls:
e Minimize the quantity of ST-1892 used in any single experiment.[5]
o Restrict access to authorized and trained personnel only.[5]

e Develop and strictly follow Standard Operating Procedures (SOPSs) for all handling and
disposal activities.[5]

Storage:

o Store ST-1892 in a well-ventilated, designated area away from incompatible materials.
o Containers should be clearly labeled and tightly sealed.

e Maintain an accurate inventory of the compound.[6]

Disposal Plan

All waste contaminated with ST-1892, including disposable PPE, absorbent materials, and
empty containers, must be treated as hazardous waste.[5]

Waste Segregation and Disposal:

o Collect all ST-1892 waste in a designated, sealed, and clearly labeled hazardous waste
container.[5]

e Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office.
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e Hazardous organic waste is typically disposed of through incineration by a licensed waste
management contractor.[7]

o Consult with your institution's EHS office for specific disposal procedures and to arrange for

hazardous waste pickup.[8][9]

Experimental Workflow Diagram

The following diagram illustrates a logical workflow for the safe handling of a novel chemical
compound like ST-1892 in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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